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Compound of Interest

Compound Name:
5-chloro-1H-indole-7-carboxylic

acid

CAS No.: 875305-81-0

Cat. No.: B1428483

Get Quote

Executive Summary & Immediate Action
Do not dispose of this compound down the drain. Although 5-chloro-1H-indole-7-carboxylic
acid contains a carboxylic acid moiety, its disposal is dictated by its halogenated (chlorine)

content and aromatic structure.[1] It must be segregated as Halogenated Organic Waste.

Failure to segregate this compound from non-halogenated solvents or oxidizing agents can

result in regulatory fines (EPA/RCRA), damage to incinerator scrubbers, or the formation of

toxic byproducts (e.g., dioxins, HCl gas) during thermal destruction.

Chemical Profile & Hazard Identification
Effective disposal begins with accurate identification. This compound possesses dual

functionality (acidic and halogenated), which often leads to misclassification by junior

researchers.
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Parameter Data Operational Implication

Chemical Name
5-Chloro-1H-indole-7-

carboxylic acid

CAS Number 875305-81-0
Use this for waste manifest

labeling.

Molecular Formula C₉H₆ClNO₂

Molecular Weight 195.60 g/mol

Acidity (pKa) ~3.8 - 4.2 (COOH)
Weakly acidic; incompatible

with strong bases in storage.

Primary Hazard Irritant (Skin/Eye/Resp)
Requires PPE (Nitrile gloves,

safety glasses, fume hood).

Waste Class Halogenated Organic
CRITICAL: Must be incinerated

at facilities with HCl scrubbers.

The "Why" Behind the Protocol
Halogen Content: The chlorine atom at the 5-position survives standard combustion. If

incinerated in a facility designed only for non-halogenated waste, it generates hydrochloric

acid (HCl), which corrodes equipment, and can catalyze the formation of polychlorinated

dibenzodioxins (dioxins).

Indole Reactivity: Indoles are electron-rich. Mixing them with strong oxidizers (e.g., fuming

nitric acid, peroxides) in a waste container can lead to rapid, exothermic decomposition and

potential container rupture.

Disposal Workflow & Segregation
Follow this self-validating workflow to determine the correct waste stream.

Scenario A: Solid Waste (Excess Powder)
Container: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1428483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: Mark clearly as "Hazardous Waste - Solid - Halogenated Organic."

Content: List the full chemical name and CAS number (875305-81-0).

Segregation: Do not mix with oxidizing solids (e.g., permanganates, nitrates).

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquor)
The solvent determines the path, but the presence of the solute (5-chloro-1H-indole-7-
carboxylic acid) overrides "Non-Halogenated" classification.

If dissolved in Non-Halogenated Solvent (e.g., Methanol, Ethyl Acetate):

Protocol: The entire mixture must now be classified as Halogenated Solvent Waste.

Reasoning: Even trace amounts of the chlorinated indole contaminate the bulk solvent,

rendering it unsuitable for fuel blending (a common, cheaper disposal method for non-

halogens).

If dissolved in Halogenated Solvent (e.g., DCM, Chloroform):

Protocol: Dispose in standard Halogenated Waste carboy.

Scenario C: Aqueous Waste (Basic Extractions)
Protocol: If the compound was extracted into an aqueous base (e.g., NaOH), the solution

contains the carboxylate salt.

Action: Do NOT neutralize and pour down the sink. Collect as Aqueous Waste with Toxic

Organics.

Reasoning: Municipal water treatment plants cannot effectively degrade chlorinated

aromatics; they pass through to the environment or accumulate in biosolid sludge.

Decision Logic Diagram (DOT)
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The following diagram visualizes the decision-making process to ensure zero errors in stream

selection.
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Figure 1: Waste stream decision tree for 5-chloro-1H-indole-7-carboxylic acid. Note that

non-halogenated solvents become halogenated waste streams once this compound is
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introduced.

Regulatory & Compliance Context (EPA/RCRA)
While this specific isomer is not typically listed on the EPA "P" (Acutely Hazardous) or "U"

(Toxic) lists by name, it falls under the "Characteristic" waste definitions:

Generator Responsibility: Under RCRA (40 CFR 262.11), the researcher is responsible for

determining if a waste is hazardous.

Halogenated Solvents (F-List): If mixed with spent solvents like Methylene Chloride, the

waste carries an F001/F002 code.

Destruction Method: The ultimate disposal facility will utilize High-Temperature Incineration

(typically >1100°C) with secondary combustion chambers and acid gas scrubbing systems to

ensure complete mineralization of the chlorinated ring.

Self-Validation Checklist before Closing Waste Container:

pH Check: Is the waste acidic? If <2 or >12.5, ensure the container is compatible (Glass or

HDPE preferred over metal).

Oxidizer Check: Confirm no Nitric Acid, Peroxides, or Permanganates are in the same

container.

Cap Check: Cap is screw-tight (not just resting on top) to prevent volatile emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1428483?utm_src=pdf-custom-synthesis#bc-rfq
https://www.carlroth.com/medias/SDB-HN53-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjU0ODV8YXBwbGljYXRpb24vcGRmfGFEVTRMMmc0Wmk4NU1UYzJPVFEyTXpRek9UWTJMMU5FUWw5SVRqVXpYMDFVWDBWT0xuQmtaZ3w0MzcxYTMwMjAzN2NhMTg1ZGI0NGU0NGRlYzg1MDliZDk3NzNhOTM4Mzg0NTRjYmU3MmVhMzI5NDRhMjc3ZGYw
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-1H-indole-3-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-1H-indole-3-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloroindole
https://www.benchchem.com/product/b1428483/docs#5-chloro-1h-indole-7-carboxylic-acid-proper-disposal-handling-guide
https://www.benchchem.com/product/b1428483/docs#5-chloro-1h-indole-7-carboxylic-acid-proper-disposal-handling-guide
https://www.benchchem.com/product/b1428483/docs#5-chloro-1h-indole-7-carboxylic-acid-proper-disposal-handling-guide
https://www.benchchem.com/product/b1428483/docs#5-chloro-1h-indole-7-carboxylic-acid-proper-disposal-handling-guide
https://www.benchchem.com/product/b1428483?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1428483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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